
Essential Safety and Logistics for Handling
Lacidipine-13C4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lacidipine-13C4

Cat. No.: B12363099 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Lacidipine-13C4, a labeled version of the dihydropyridine

calcium channel blocker, Lacidipine. The toxicological properties of this specific isotopically

labeled material have not been fully investigated, and it should be handled as a hazardous

compound.[1][2]

Personal Protective Equipment (PPE)
When handling Lacidipine-13C4, it is crucial to use appropriate personal protective equipment

to prevent exposure.[1] Engineering controls, such as local exhaust ventilation or a process

enclosure, should be in place to control airborne levels.[1] The following PPE is recommended:

Eye Protection: Wear safety glasses and chemical goggles, especially if splashing is

possible.[1]

Skin Protection: Appropriate protective gloves and clothing are necessary to prevent skin

exposure.[1] Two pairs of chemotherapy gloves may be required for handling hazardous

drugs.

Respiratory Protection: In situations with potential for inhalation, a NIOSH/MSHA or

European Standard EN 149 approved full-facepiece airline respirator in positive pressure

mode with emergency escape provisions should be worn.[1]
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Health and Safety Data
Lacidipine is harmful if swallowed.[3][4] The toxicological properties of Lacidipine-13C4 have

not been thoroughly investigated, and direct contact with the skin, eyes, and inhalation should

be avoided.[1]

Category Data

Acute Toxicity Oral LD50 (rat): 880 mg/kg[4]

Intraperitoneal LD50 (mouse): 80,200 µg/kg[4]

Intraperitoneal LD50 (rat): 43,300 µg/kg[4]

Subcutaneous LD50 (rat): 562 mg/kg[4]

Physical Form Solid[2]

Solubility

Soluble in ethanol, DMSO, and dimethyl

formamide (DMF).[2] Sparingly soluble in

aqueous buffers.[2]

Storage Store at -20°C in a well-closed container.[1][2]

Handling and Storage
Handling:

Wash hands and any exposed skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke when using this product.[3][5]

Avoid contact with eyes, skin, and clothing.[1]

Avoid ingestion and inhalation.[1]

Avoid dust and aerosol formation.[3]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5]
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For product quality, keep refrigerated.[5]

Store in the original container to protect from light.[6]

Accidental Release Measures
In the event of a spill, clean it up immediately, observing all safety precautions.[1]

Evacuate personnel to a safe area.[3]

Ensure adequate ventilation.[3]

Wear full personal protective equipment.[3]

For solid spills, sweep up the material and place it into a suitable container for disposal.[1]

For liquid spills, absorb the solution with a finely-powdered liquid-binding material like

diatomite.[3]

Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

Dispose of contaminated material according to local regulations.[3]

First Aid Measures
If Swallowed:

Do NOT induce vomiting.[1]

If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of

milk or water.[1]

Call a physician immediately.[3][4]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1]
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Remove any contact lenses.[3]

Promptly call a physician.[3]

Skin Contact:

Flush the skin with plenty of water for at least 15 minutes while removing contaminated

clothing and shoes.[1]

Call a physician.[3]

Inhalation:

Remove the individual from exposure and move them to fresh air immediately.[1]

If breathing is difficult, give cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[3]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, and national regulations.

[3] For unused or expired medicine not on the FDA flush list, it is recommended to:

Remove the drug from its original container.

Mix the medicine with an undesirable substance such as dirt, cat litter, or used coffee

grounds. Do not crush tablets or capsules.[7]

Place the mixture in a sealed plastic bag.[7]

Dispose of the container in the household trash.[7]

Scratch out all personal information on the prescription label of the empty container before

recycling or discarding it.[7]

Alternatively, utilize drug take-back locations or mail-back programs if available.[8]

Experimental Workflow: Chemical Spill Response
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Immediate Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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